Cas no 132131-20-5 (6-Iodoquinazoline-2,4-diamine)

• Product Name: 6-Iodoquinazoline-2,4-diamine
• CAS No: 132131-20-5
• MF: C₈H₇IN₄
• MW: 286.072452783585
• CID: 162840
• PubChem ID: 456218
• Update Time: 2025-10-29

6-Iodoquinazoline-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Iodoquinazoline-2,4-diamine
• 2,4-diamino-6-iodoquinazoline
• 2,4-Quinazolinediamine,6-iodo
• 6-iodo-2,4-quinazolinediamine
• 6-Iodo-quinazoline-2,4-diamine
• Aids007473
• Aids-007473
• 2,4-Quinazolinediamine, 6-iodo-
• 132131-20-5
• SCHEMBL5360039
• AM20020396
• DTXSID40157365
• (2-amino-6-iodo-quinazolin-4-yl)-amine
• KPYKRRFRJSWIQN-UHFFFAOYSA-N

• MDL： MFCD09834578
• Inchi： 1S/C8H7IN4/c9-4-1-2-6-5(3-4)7(10)13-8(11)12-6/h1-3H,(H4,10,11,12,13)
• InChI Key： KPYKRRFRJSWIQN-UHFFFAOYSA-N
• SMILES： IC1C=CC2C(C=1)=C(N)N=C(N)N=2

Computed Properties

• Exact Mass: 285.97200
• Monoisotopic Mass: 285.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 2.093
• Boiling Point: 527.9°C at 760 mmHg
• Flash Point: 273°C
• Refractive Index: 1.862
• PSA: 77.82000
• LogP: 2.56120

Additional information on 6-Iodoquinazoline-2,4-diamine

Comprehensive Overview of 6-Iodoquinazoline-2,4-diamine (CAS No. 132131-20-5): Properties, Applications, and Research Insights

6-Iodoquinazoline-2,4-diamine (CAS No. 132131-20-5) is a specialized heterocyclic compound belonging to the quinazoline family, which has garnered significant attention in pharmaceutical and biochemical research. This compound features a iodine-substituted quinazoline core, making it a valuable intermediate for synthesizing targeted molecules in drug discovery. Its unique structural properties and reactivity have positioned it as a key player in the development of kinase inhibitors and other therapeutic agents.

Recent trends in AI-driven drug discovery and high-throughput screening have amplified interest in 6-Iodoquinazoline-2,4-diamine. Researchers frequently explore its potential in cancer therapy, particularly in modulating tyrosine kinase pathways. The compound’s iodine moiety enhances its utility in radiolabeling applications, a technique widely used in molecular imaging and diagnostics. These attributes align with the growing demand for precision medicine and personalized treatment strategies.

From a synthetic chemistry perspective, 6-Iodoquinazoline-2,4-diamine serves as a versatile building block for derivatization. Its amine groups and halogen substituent enable diverse cross-coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura coupling, which are pivotal in constructing complex bioactive molecules. This adaptability makes it a staple in medicinal chemistry workflows, especially for optimizing drug-like properties like solubility and bioavailability.

Environmental and sustainability-focused research has also examined the compound’s green synthesis pathways. Innovations in catalysis and solvent-free reactions aim to reduce the ecological footprint of producing such intermediates. These efforts resonate with the broader pharmaceutical industry’s shift toward eco-friendly manufacturing practices.

In analytical contexts, 6-Iodoquinazoline-2,4-diamine is characterized using advanced techniques like HPLC-MS and NMR spectroscopy. Purity assessments are critical, as impurities can significantly impact downstream applications. Quality control protocols often emphasize chromatographic separation and spectral fingerprinting to ensure reproducibility in research settings.

Despite its niche applications, the compound’s safety profile remains a topic of scrutiny. Standard laboratory handling precautions—such as using personal protective equipment (PPE) and working in fume hoods—are recommended. Regulatory compliance with REACH and FDA guidelines is essential for its use in preclinical studies.

The future of 6-Iodoquinazoline-2,4-diamine lies in its integration with emerging technologies. For instance, machine learning algorithms are being employed to predict its structure-activity relationships (SAR), accelerating the design of novel analogs. Additionally, collaborations between academia and biotech firms are expanding its utility in orphan drug development for rare diseases.

In summary, 6-Iodoquinazoline-2,4-diamine (CAS No. 132131-20-5) exemplifies the intersection of chemical innovation and biomedical advancement. Its multifaceted roles—from a synthetic intermediate to a therapeutic scaffold—underscore its relevance in contemporary scientific discourse. As research evolves, this compound will likely remain at the forefront of cutting-edge discoveries in life sciences.